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Compound of Interest

Compound Name: 2,4,5-Trimethylthiazole

Cat. No.: B1212947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,4,5-
trimethylthiazole in fragrance formulations. This document details its organoleptic properties,

stability, and provides protocols for its evaluation, catering to the needs of researchers and

professionals in the fields of fragrance chemistry and sensory science.

Introduction to 2,4,5-Trimethylthiazole
2,4,5-Trimethylthiazole (CAS No. 13623-11-5) is a potent, sulfur-containing heterocyclic

aroma chemical that plays a significant role in the creation of savory and gourmand fragrance

profiles.[1][2] Its unique olfactory characteristics make it a valuable ingredient for imparting

nutty, cocoa, and coffee-like nuances to a wide range of fragrance applications.[2][3] It is a

synthetic fragrance ingredient that is also found naturally in a variety of cooked foods, including

roasted meats, coffee, and potatoes.[4][5]

Physicochemical and Organoleptic Properties
A thorough understanding of the physicochemical and organoleptic properties of 2,4,5-
trimethylthiazole is crucial for its effective application in fragrance formulations.

Table 1: Physicochemical Properties of 2,4,5-Trimethylthiazole
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Property Value Reference

CAS Number 13623-11-5 [6]

Molecular Formula C6H9NS [7]

Molecular Weight 127.21 g/mol [6]

Appearance Colorless to pale yellow liquid [8]

Boiling Point 166-167 °C @ 717 mmHg [9]

Flash Point 51.11 °C (124.00 °F) TCC [10]

Solubility

Soluble in alcohol and

dipropylene glycol; slightly

soluble in water.

[8]

Purity ≥98% (FG - Fragrance Grade) [9]

Table 2: Organoleptic Profile of 2,4,5-Trimethylthiazole

Attribute Description Reference

Odor Type Gourmand, Nutty, Roasted

Odor Description

Strong, nutty, cocoa, coffee,

with vegetative and musty

undertones. It is recommended

to be smelled in a 1.00%

solution or less.

[8]

Taste Description
Nutty, cocoa, green, vegetable,

roasted, earthy (at 10.00 ppm).
[10]

Substantivity
Approximately 16 hours on a

smelling strip.
[8]
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Due to its potent and characteristic aroma, 2,4,5-trimethylthiazole is primarily used as a trace

to small percentage ingredient to add complexity and realism to gourmand and oriental

fragrance compositions. It is particularly effective in creating or enhancing the following

accords:

Coffee: Provides a roasted, nutty depth to coffee accords, moving them beyond a simple

sweet note to a more authentic, freshly brewed aroma.

Chocolate: Enhances the bitterness and roasted qualities of dark chocolate accords,

providing a more complex and less cloying sweetness.

Nutty: Creates realistic hazelnut, almond, and other nutty notes, often in combination with

pyrazines and other nutty aroma chemicals.

Savory/Roasted: Can be used in minute quantities to add a roasted, savory nuance to more

unconventional or avant-garde fragrance creations.

Illustrative Fragrance Formulations
The following are illustrative examples of how 2,4,5-trimethylthiazole can be incorporated into

different fragrance accords. These are starting points for creative development and should be

adapted based on the desired outcome and the other ingredients in the formula.

Table 3: Illustrative "Roasted Coffee" Accord (Concentrate)
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Ingredient CAS Number Amount (%) Odor Description

Coffee CO2 Extract 84650-00-0 2.00 Rich, roasted coffee

Vanillin 121-33-5 5.00 Sweet, creamy, vanilla

Ethyl Vanillin 121-32-4 2.00 Intense sweet, vanilla

Furaneol (10% in

DPG)
3658-77-3 3.00 Caramel, sweet, fruity

2,3,5-

Trimethylpyrazine
14667-55-1 0.50 Nutty, roasted, cocoa

2,4,5-

Trimethylthiazole (1%

in DPG)

13623-11-5 0.20
Roasted coffee, nutty,

cocoa

Iso E Super 54464-57-2 40.00
Woody, ambery,

smooth

Hedione 24851-98-7 20.00 Floral, jasmine, airy

Galaxolide (50% in

BB)
1222-05-5 17.30 Musky, clean, sweet

Dipropylene Glycol

(DPG)
25265-71-8 10.00 Solvent

Table 4: Illustrative "Dark Chocolate" Accord (Concentrate)
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Ingredient CAS Number Amount (%) Odor Description

Cocoa Absolute (10%

in DPG)
84649-99-0 5.00 Rich, bitter chocolate

Vanillin 121-33-5 8.00 Sweet, creamy, vanilla

Maltol 118-71-8 1.00 Caramel, burnt sugar

2,4,5-

Trimethylthiazole

(0.1% in DPG)

13623-11-5 0.50
Enhances bitterness,

roasted cocoa

Patchouli Oil 8014-09-3 2.00 Earthy, woody

Sandalwood Accord - 10.00
Woody, creamy,

balsamic

Ambrettolide 7779-50-2 5.00 Musky, ambrette seed

Iso E Super 54464-57-2 30.00
Woody, ambery,

smooth

Hedione 24851-98-7 18.50 Floral, jasmine, airy

Dipropylene Glycol

(DPG)
25265-71-8 20.00 Solvent

Experimental Protocols
The evaluation of fragrances containing 2,4,5-trimethylthiazole requires both instrumental and

sensory analysis to fully understand its contribution to the overall scent profile.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique for identifying the specific odor-active compounds in a fragrance.

It combines the separation capabilities of gas chromatography with the sensitivity of the human

nose as a detector.

Protocol for GC-O Analysis:

Sample Preparation:
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Dilute the fragrance oil to a 1-10% solution in a suitable solvent (e.g., ethanol or

dichloromethane).

For headspace analysis, place a small amount of the fragrance oil in a headspace vial and

equilibrate at a controlled temperature (e.g., 40-60°C).

Instrumentation:

Gas Chromatograph (GC) equipped with a flame ionization detector (FID) and an

olfactometry port.

Capillary column appropriate for fragrance analysis (e.g., DB-5, HP-5ms).

GC Conditions (Typical):

Injector Temperature: 250°C

Oven Program: Start at 50°C, hold for 2 minutes, ramp at 5°C/min to 250°C, hold for 10

minutes.

Carrier Gas: Helium at a constant flow of 1-2 mL/min.

Split Ratio: Splitless or a low split ratio to maximize sensitivity.

Olfactometry:

The GC effluent is split between the FID and the olfactometry port.

A trained sensory panelist sniffs the effluent from the olfactometry port and records the

odor descriptors and their intensity over time.

Humidified air is mixed with the effluent at the sniffing port to prevent nasal dryness.

Data Analysis:

The olfactogram (odor data) is aligned with the chromatogram (FID data) to correlate

specific peaks with perceived odors.
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Aroma Extract Dilution Analysis (AEDA) can be performed by serially diluting the sample

to determine the Flavor Dilution (FD) factor of each odorant, indicating its potency.

Sample Preparation

GC System

Detection Data Analysis

Fragrance Oil

Dilution (1-10%)
in Solvent

Headspace
Sampling

Injector GC Column Effluent Splitter FID Detector

Olfactometry Port

Chromatogram

Olfactogram

Correlation & Identification

Click to download full resolution via product page

Fig. 1: Experimental workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Evaluation Protocols
Sensory evaluation is essential to determine the perceptual impact of 2,4,5-trimethylthiazole
in a finished fragrance. The following are standard discriminative tests to assess if a change in

the concentration of this ingredient is perceptible.

The triangle test is used to determine if there is a detectable sensory difference between two

samples.

Protocol for Triangle Test:

Objective: To determine if the addition or change in concentration of 2,4,5-trimethylthiazole
in a fragrance base is perceptible.

Samples:

A: Fragrance base without 2,4,5-trimethylthiazole (or with the lower concentration).

B: Fragrance base with 2,4,5-trimethylthiazole (or with the higher concentration).

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1212947?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212947?utm_src=pdf-body
https://www.benchchem.com/product/b1212947?utm_src=pdf-body
https://www.benchchem.com/product/b1212947?utm_src=pdf-body
https://www.benchchem.com/product/b1212947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare three coded samples for each panelist in one of the following random orders:

AAB, ABA, BAA, ABB, BAB, BBA.

Present the three samples simultaneously to each panelist.

Instruct panelists to smell each sample from left to right.

Ask panelists to identify the "odd" or "different" sample.

Panelists are required to make a choice, even if they are guessing.

Data Analysis:

The number of correct identifications is tallied.

Statistical tables for the triangle test are used to determine if the number of correct

responses is statistically significant at a chosen confidence level (e.g., p < 0.05).
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Fig. 2: Logical workflow for a Triangle Test sensory evaluation.
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The duo-trio test is another method to determine if a sensory difference exists between two

samples, and it is often considered simpler for panelists than the triangle test.

Protocol for Duo-Trio Test:

Objective: To determine if a fragrance containing 2,4,5-trimethylthiazole is perceptibly

different from a control.

Samples:

R: Reference sample (either the control or the test sample).

A: Control sample.

B: Test sample.

Procedure:

Present each panelist with a labeled reference sample (R) and two coded samples.

One of the coded samples is identical to the reference, and the other is different.

Instruct panelists to smell the reference sample first, then the two coded samples.

Ask panelists to identify which of the coded samples is the same as the reference.

Data Analysis:

The number of correct matches is counted.

Statistical tables for the duo-trio test are used to determine if the result is statistically

significant.

Stability and Safety
Stability: 2,4,5-Trimethylthiazole is a relatively stable molecule under normal storage

conditions (cool, dry, and dark place in a tightly sealed container). Its stability within a
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fragrance concentrate and in various product bases (e.g., ethanol, lotions, soaps) should be

evaluated on a case-by-case basis through accelerated stability testing.

Safety: The Research Institute for Fragrance Materials (RIFM) has conducted a safety

assessment for 2,4,5-trimethylthiazole. It is important to adhere to the usage guidelines

established by the International Fragrance Association (IFRA) to ensure the safe use of this

ingredient in consumer products. The IFRA recommends a maximum usage level of up to

0.5000% in the fragrance concentrate.[3]

Conclusion
2,4,5-Trimethylthiazole is a highly impactful and versatile aroma chemical for creating

authentic and complex gourmand and oriental fragrances. Its potent nutty, cocoa, and coffee

notes can significantly enhance the realism and appeal of these fragrance types. Proper

evaluation using both instrumental and sensory methods is key to its successful and innovative

application. Adherence to recommended safety and usage guidelines is essential for its

responsible use in consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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